![molecular formula C18H13N3O3S B1434576 4,5-Diazafluorene-9-one O-(p-Toluenesulfonyl)oxime CAS No. 1655490-79-1](/img/structure/B1434576.png)
4,5-Diazafluorene-9-one O-(p-Toluenesulfonyl)oxime
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Overview
Description
4,5-Diazafluorene-9-one O-(p-Toluenesulfonyl)oxime (DTO) is a chemical compound with the molecular formula C18H13N3O3S . It appears as a light yellow to yellow to orange powder or crystal .
Synthesis Analysis
The synthesis of DTO can be achieved through a multi-step process involving the reaction of a substituted aniline with 1-(4-methoxyphenyl)-1,2-dihydro-2-oxo-4-quinolinecarbaldehyde .Molecular Structure Analysis
The IUPAC name for DTO is (3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-8-ylideneamino) 4-methylbenzenesulfonate . Its molecular weight is 351.38 .Chemical Reactions Analysis
DTO behaves like cyclopentadienones and reacts with [CpCo(C2H4)2] to form air-stable sandwich-type complexes [CpCo(η4-2)] .Physical And Chemical Properties Analysis
DTO is a solid at 20 degrees Celsius and should be stored under inert gas . It is light sensitive and air sensitive . .Scientific Research Applications
Coordination Chemistry and Molecular Structure
4,5-Diazafluorene-9-one acylhydrazones and their lead(II) complexes have been prepared and characterized, showcasing the compound's ability to form stable complexes with lead through specific atomic interactions. These complexes are supported by extensive hydrogen bonds and aromatic ring stacking interactions, emphasizing the compound's utility in forming structured networks at the molecular level (W. Xiao et al., 2000).
DNA Interaction and Photo-induced Cleavage
Oxime esters of 4,5-Diazafluoren-9-one have been synthesized and tested as photo-induced DNA cleaving agents, demonstrating the compound's potential in biochemical applications, particularly in manipulating genetic materials through irradiation with UV light (S. Chou et al., 2012).
Synthesis and Chemical Reactivity
The compound's derivatives have been synthesized, illustrating its chemical versatility and potential for creating new molecules with unique properties. For example, chiral nopinane-annelated pyridines of C2 and D2-symmetry derived from 4,5-diazafluorene have been synthesized, providing insights into the compound's utility in constructing complex molecular architectures (Eugene S. Vasilyev et al., 2017).
Photophysical and Electrochemical Properties
Studies on RuII polypyridyl complexes bridged with 4,5-diazafluorene derivatives have revealed the compound's significant photophysical and electrochemical properties, making it suitable for applications in materials science, such as in the development of light-emitting devices and solar energy conversion (Feixiang Cheng et al., 2011).
Catalysis and Organic Synthesis
The coordination chemistry and applications of metal complexes of 4,5-diazafluorene derivatives have been extensively reviewed, highlighting their roles in catalysis, photochemistry, and photophysics. These applications demonstrate the compound's flexibility in engaging in various chemical reactions and processes, contributing significantly to the advancement of synthetic chemistry and materials science (Vincent T. Annibale et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
DTO has been found to exhibit excellent electrochemical and photophysical properties, making it a promising candidate for use in organic semiconductors and optoelectronic devices . Its high electron mobility and good solubility allow for the fabrication of thin films with superior electronic properties .
properties
IUPAC Name |
(3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-8-ylideneamino) 4-methylbenzenesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3O3S/c1-12-6-8-13(9-7-12)25(22,23)24-21-16-14-4-2-10-19-17(14)18-15(16)5-3-11-20-18/h2-11H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWCROCJSYGJGEJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)ON=C2C3=C(C4=C2C=CC=N4)N=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1655490-79-1 |
Source
|
Record name | 4,5-Diazafluorene-9-one O-(p-Toluenesulfonyl)oxime | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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